(14,14-Diphenyltetradecyl)phosphane

• CAS No.: 114768-07-9
• Molecular Formula: C26H39P
• Molecular Weight: 382.6 g/mol
• IUPAC Name: 14,14-diphenyltetradecylphosphane
• InChI: InChI=1S/C26H39P/c27-23-17-9-7-5-3-1-2-4-6-8-16-22-26(24-18-12-10-13-19-24)25-20-14-11-15-21-25/h10-15,18-21,26H,1-9,16-17,22-23,27H2
• InChI Key: DCXIDFQPBJYUBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCCCCCCCCCCCCP)C2=CC=CC=C2

Description

(14,14-Diphenyltetradecyl)phosphane is a tertiary phosphane (R₃PH) characterized by a 14-carbon alkyl chain (tetradecyl) substituted with two phenyl groups at the terminal carbon and a phosphane group at the opposite end. This structure confers unique steric and electronic properties, balancing lipophilicity from the long alkyl chain with aromatic bulk from the phenyl groups. Such a hybrid design may enhance stability against ligand substitution reactions while modulating solubility and cellular uptake in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (14,14-Diphenyltetradecyl)phosphane typically involves the reaction of a halogenated precursor with a phosphine reagent. One common method is the reaction of 14,14-diphenyltetradecyl chloride with a phosphine source such as triphenylphosphine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at elevated temperatures to facilitate the formation of the phosphine bond .

Industrial Production Methods: Industrial production of (14,14-Diphenyltetradecyl)phosphane follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity. The final product is purified using techniques such as distillation or recrystallization to remove any impurities .

Chemical Reactions Analysis

Types of Reactions: (14,14-Diphenyltetradecyl)phosphane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides, which are more stable and can be used as intermediates in further chemical reactions.

Reduction: Reduction reactions can convert phosphine oxides back to the parent phosphine compound using reducing agents such as phenylsilane.

Substitution: The phosphine group can participate in substitution reactions, where it replaces other functional groups in a molecule.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Phenylsilane and other silane-based reducing agents are frequently used.

Substitution: Reactions often involve halogenated precursors and organometallic reagents.

Major Products:

Oxidation: Phosphine oxides.

Reduction: Regeneration of the parent phosphine compound.

Substitution: Various substituted phosphine derivatives.

Scientific Research Applications

(14,14-Diphenyltetradecyl)phosphane has several applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and catalysis, where it can stabilize metal complexes and facilitate various catalytic reactions.

Biology: The compound is studied for its potential biological activity, including its role as a bioisostere in drug design.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs and treatments.

Industry: It is used in the synthesis of advanced materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of (14,14-Diphenyltetradecyl)phosphane involves its ability to interact with various molecular targets. The phosphine group can coordinate with metal ions, forming stable complexes that can catalyze chemical reactions. Additionally, the compound can undergo redox reactions, influencing the activity of enzymes and other biological molecules .

Comparison with Similar Compounds

The comparison focuses on tertiary phosphanes with varying substituents (alkyl, aryl, or mixed groups) to evaluate how structural differences influence physicochemical and biological properties.

Structural and Physicochemical Properties

Compound	Substituents	Molecular Weight (g/mol)	logP (Predicted)	Solubility in Water	Protein Binding (Ksv, M⁻¹)
(14,14-Diphenyltetradecyl)phosphane	C₁₄H₂₉ + 2Ph	~580 (estimated)	High (~8–10)	Low	~1.5–2.5 × 10⁴ (inferred)
Triphenylphosphane (Ph₃P)	3Ph	262.29	Moderate (~4.5)	Very low	1.51–2.46 × 10⁴
Tricyclohexylphosphane (PCy₃)	3Cyclohexyl	278.42	High (~7.5)	Insoluble	Not reported
Triethylphosphane (Et₃P)	3Ethyl	166.20	Low (~2.0)	Moderate	<1 × 10³ (estimated)

Key Observations :

• Lipophilicity : The tetradecyl chain in (14,14-Diphenyltetradecyl)phosphane significantly increases logP compared to Ph₃P and Et₃P, suggesting higher membrane permeability but poorer aqueous solubility.
• Protein Binding : Strong binding to serum proteins (e.g., BSA) is common for gold phosphane complexes, with Ksv values ~10⁴ M⁻¹. The tetradecyl chain may enhance hydrophobic interactions, but steric hindrance from phenyl groups could moderate binding .

Key Observations :

• Anticancer Activity : Gold(I) complexes with bulky phosphane ligands (e.g., Ph₃P) exhibit IC₅₀ values in the low µM range. The tetradecyl-diphenyl ligand may further enhance cytotoxicity due to improved cellular uptake or target engagement .
• Enzyme Inhibition : TrxR inhibition is a hallmark of gold phosphane compounds. The hybrid structure of (14,14-Diphenyltetradecyl)phosphane may optimize TrxR binding while reducing off-target effects, as seen in selective Ph₃P-Au-S derivatives (SF = 10–35) .
• Selectivity: Mixed aryl-alkyl phosphanes could achieve higher SF values by balancing lipophilicity (for tumor cell penetration) and steric bulk (for reduced toxicity to normal cells) .

Stability and Drug Delivery Challenges

• Serum Stability : Gold phosphane complexes with aryl ligands (e.g., Ph₃P) are labile in the presence of serum albumin, leading to premature ligand exchange and systemic toxicity. The tetradecyl chain may mitigate this by increasing hydrophobic shielding .
• Encapsulation Potential: Lipidic cubic phases or nanoparticles could stabilize (14,14-Diphenyltetradecyl)phosphane-Au(I) complexes, leveraging their high logP for sustained release .